Cas no 510737-90-3 (4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine)

• Product Name: 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine
• CAS No: 510737-90-3
• MF: C₁₄H₂₁NO₅S
• MW: 315.385243177414
• CID: 5924481
• PubChem ID: 3151803
• Update Time: 2025-08-05

4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-((3,4-dimethoxyphenyl)sulfonyl)-2,6-dimethylmorpholine
• Morpholine, 4-[(3,4-dimethoxyphenyl)sulfonyl]-2,6-dimethyl-
• CCG-26409
• F0919-5247
• EU-0021153
• 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine
• AKOS000579768
• AKOS024306088
• 4-(3,4-dimethoxyphenyl)sulfonyl-2,6-dimethylmorpholine
• 510737-90-3

• Inchi： 1S/C14H21NO5S/c1-10-8-15(9-11(2)20-10)21(16,17)12-5-6-13(18-3)14(7-12)19-4/h5-7,10-11H,8-9H2,1-4H3
• InChI Key： WPHIOHOVBVPDFR-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(OC)C(OC)=C2)(=O)=O)CC(C)OC(C)C1

Computed Properties

• Exact Mass: 315.11404394g/mol
• Monoisotopic Mass: 315.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 442.9±55.0 °C(Predicted)
• pka: -8.33±0.60(Predicted)

Additional information on 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine

Professional Introduction to Compound with CAS No 510737-90-3 and Product Name: 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine

The compound with the CAS number 510737-90-3 and the product name 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a 3,4-dimethoxybenzenesulfonyl group attached to a 2,6-dimethylmorpholine backbone, which contributes to its distinctive chemical behavior and reactivity.

In recent years, there has been a growing interest in the development of novel morpholine derivatives as pharmacophores. Morpholine derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The introduction of sulfonamide moieties into morpholine structures has further expanded their pharmacological potential. The sulfonyl group in 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine not only enhances the compound's solubility but also participates in various hydrogen bonding interactions, which are crucial for its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The 3,4-dimethoxybenzenesulfonyl moiety is particularly noteworthy as it has been shown to interact with specific enzymes and receptors in a manner that could modulate disease pathways. For instance, studies have indicated that sulfonamide derivatives can serve as inhibitors of certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. The 2,6-dimethylmorpholine core provides additional stability to the molecule while allowing for modifications that can fine-tune its biological activity.

Recent research has also explored the synthesis and characterization of various derivatives of 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine. These studies have focused on optimizing the compound's pharmacokinetic properties while maintaining or enhancing its therapeutic efficacy. For example, modifications to the dimethylmorpholine ring have been investigated to improve metabolic stability and reduce off-target effects. Additionally, computational modeling has been employed to predict how different structural variations might impact the compound's interactions with biological targets.

The pharmaceutical industry has been particularly interested in this class of compounds due to their versatility and potential for further development. The sulfonyl group, in particular, has been recognized as a valuable pharmacophore for designing molecules with enhanced binding affinity and selectivity. This has led to several clinical trials investigating morpholine sulfonamides for their efficacy in treating conditions such as pain management and neurodegenerative disorders. The results from these trials have been promising, suggesting that compounds like 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine could play a significant role in future drug therapies.

From a synthetic chemistry perspective, the preparation of 4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine presents an interesting challenge due to the complexity of its structure. Advanced synthetic methodologies have been employed to construct the desired framework while ensuring high yield and purity. Techniques such as multi-step organic synthesis combined with modern catalytic processes have enabled researchers to produce this compound efficiently on a scalable basis. These advancements are crucial for facilitating further research and development efforts.

The environmental impact of synthesizing and using this compound is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, studies have examined how modifications to the molecular structure can improve biodegradability without compromising biological activity. These sustainability-focused approaches align with broader industry trends toward environmentally responsible chemical manufacturing.

In conclusion,4-(3,4-dimethoxybenzenesulfonyl)-2,6-dimethylmorpholine, represented by CAS No 510737-90-3, holds significant promise as a lead compound for developing novel therapeutics. Its unique structural features combined with its demonstrated biological activity make it a valuable asset in pharmaceutical research. As our understanding of its properties continues to grow,this compound is likely to be at the forefront of future drug discovery efforts, offering new hope for treating a variety of challenging diseases.